5-ethyl-N'-[1-(4-ethylphenyl)ethylidene]-3-thiophenecarbohydrazide

• IUPAC Name: 5-ethyl-N-[(E)-1-(4-ethylphenyl)ethylideneamino]thiophene-3-carboxamide
• InChI: InChI=1S/C17H20N2OS/c1-4-13-6-8-14(9-7-13)12(3)18-19-17(20)15-10-16(5-2)21-11-15/h6-11H,4-5H2,1-3H3,(H,19,20)/b18-12+
• InChI Key: XMUPJGJLSITZFL-LDADJPATSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(=NNC(=O)C2=CSC(=C2)CC)C
• Isomeric SMILES: CCC1=CC=C(C=C1)/C(=N/NC(=O)C2=CSC(=C2)CC)/C
• Molecular Formula: C17H20N2OS
• Molecular Weight: 300.4 g/mol

Description

5-ethyl-N'-[1-(4-ethylphenyl)ethylidene]-3-thiophenecarbohydrazide, also known as ETT, is a novel compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-ethyl-N'-[1-(4-ethylphenyl)ethylidene]-3-thiophenecarbohydrazide is not fully understood, but it is believed to involve the modulation of various signaling pathways and cellular processes. In cancer cells, this compound has been shown to inhibit the activity of NF-κB and Akt, which are involved in cell survival and proliferation. In neurons, this compound has been found to activate the Nrf2-ARE pathway, which plays a role in antioxidant defense and cell survival.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including antioxidant activity, anti-inflammatory activity, and modulation of gene expression. In cancer cells, this compound has been found to induce the expression of pro-apoptotic genes and downregulate the expression of anti-apoptotic genes. In neurons, this compound has been shown to increase the expression of antioxidant enzymes and reduce oxidative stress.

Advantages and Limitations for Lab Experiments

5-ethyl-N'-[1-(4-ethylphenyl)ethylidene]-3-thiophenecarbohydrazide has several advantages for lab experiments, including its high purity, stability, and low toxicity. However, this compound also has some limitations, including its low solubility in water and limited availability. These limitations may affect the feasibility and reproducibility of experiments using this compound.

Future Directions

There are several future directions for research on 5-ethyl-N'-[1-(4-ethylphenyl)ethylidene]-3-thiophenecarbohydrazide, including the exploration of its potential applications in other fields, such as cardiovascular disease and diabetes. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its interactions with other molecules and signaling pathways. The development of more efficient synthesis methods and formulations of this compound may also facilitate its use in scientific research.

Synthesis Methods

5-ethyl-N'-[1-(4-ethylphenyl)ethylidene]-3-thiophenecarbohydrazide can be synthesized through a multi-step process that involves the reaction of 4-ethylacetophenone with hydrazine hydrate, followed by the reaction with thiophene-2-carboxylic acid hydrazide. The final product is obtained through the condensation of the intermediate compound with ethyl acetoacetate. This synthesis method has been optimized to achieve high yields and purity of this compound.

Scientific Research Applications

5-ethyl-N'-[1-(4-ethylphenyl)ethylidene]-3-thiophenecarbohydrazide has been studied for its potential applications in various fields, including cancer treatment, neuroprotection, and antimicrobial activity. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. In neuroprotection research, this compound has been found to protect neurons from oxidative stress and improve cognitive function. In antimicrobial activity research, this compound has exhibited potent activity against various bacterial strains.